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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic anhydride

Cat. No.: B094382

Technical Guide: 2,2-Dimethylsuccinic
Anhydride

CAS Number: 17347-61-4 Synonyms: 3,3-Dimethyldihydrofuran-2,5-dione, Dihydro-3,3-
dimethyl-2,5-furandione[1]

This technical guide provides a comprehensive overview of 2,2-Dimethylsuccinic anhydride,
a versatile chemical intermediate. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, synthesis, reactivity,
and applications, with a focus on its role in pharmaceuticals.

Chemical and Physical Properties

2,2-Dimethylsuccinic anhydride is a white, low-melting solid at room temperature.[2][3] It is
sensitive to moisture, which can cause hydrolysis back to the corresponding dicarboxylic acid.
[4][5] The gem-dimethyl group introduces significant steric hindrance, influencing its reactivity
and the properties of its derivatives.[6]

General and Physical Data

The fundamental identifiers and physical properties of 2,2-Dimethylsuccinic anhydride are
summarized below.
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Property Value Reference(s)
Molecular Formula CeHsOs3 [1]

Molecular Weight 128.13 g/mol [1]
Appearance White low melting solid / solid [2][3]

Melting Point 29-31 °C [2][6]

Boiling Point 219-220 °C [2][6]

Density 1.135 g/mL at 25 °C [21[7]

Flash Point 108 °C (226.4 °F) - closed cup [7]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of the compound.

Chemical Shifts (0)
Spectrum Solvent Reference(s)
| Peaks

2.85 (s, 2H), 1.35 (s,
1H NMR CDCIs 6H) [6][8]

13C NMR CDCls 175.0, 45.0, 38.0,24.0 [6]

Synthesis and Reactivity

2,2-Dimethylsuccinic anhydride is a key intermediate for preparing a variety of derivatives,
primarily esters and amides.[6] Its reactivity is centered on the electrophilic nature of the
carbonyl carbons, which are susceptible to attack by nucleophiles.

Synthesis of 2,2-Dimethylsuccinic Anhydride

The most common method for synthesizing the anhydride is the dehydration of its parent
diacid, 2,2-Dimethylsuccinic acid, using a dehydrating agent like acetic anhydride.[4][6]
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Caption: Workflow for the synthesis of 2,2-Dimethylsuccinic anhydride.

o Materials: 2,2-Dimethylsuccinic acid, Acetic anhydride, round-bottom flask, reflux condenser,
heating mantle, vacuum distillation apparatus.

¢ Procedure:

o Combine 50 g of 2,2-dimethylsuccinic acid and 70 ml of acetic anhydride in a round-
bottom flask.[6]

o Heat the mixture to 140°C for 3 hours under reflux.[6]
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o After the reaction is complete, allow the mixture to cool.
o Remove the excess acetic acid and acetic anhydride under reduced pressure.[6]

o Purify the resulting residue via vacuum distillation to yield pure 2,2-dimethylsuccinic
anhydride.[6]

o Expected Yield: Approximately 37 g.[6]

Reactivity with Nucleophiles

The primary utility of 2,2-dimethylsuccinic anhydride in synthesis is its reaction with
nucleophiles such as alcohols and amines. This reaction opens the anhydride ring to form a
mono-acylated product containing a free carboxylic acid, which can then be used in
subsequent reactions. This makes it an excellent linker for conjugating molecules.[9][10]

Reactants
2,2-Dimethylsuccinic Nucleophile
Anhydride (e.g., R-NHz or R-OH)
AN /

Nucleophilic Acyl
Substitution

Forms new
ovalent bond

Ring-Opened Product
(Hemiester or Hemi-amide)
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Caption: General reaction of 2,2-dimethylsuccinic anhydride with a nucleophile.

o Materials: 2,2-Dimethylsuccinic anhydride, primary or secondary amine, anhydrous
solvent (e.g., THF, DCM), round-bottom flask, magnetic stirrer.

e Procedure:

o Dissolve 1 equivalent of 2,2-dimethylsuccinic anhydride in an appropriate anhydrous
solvent in a round-bottom flask.[6]

o Add a slight excess (approximately 2.2 equivalents) of the desired amine to the solution.[6]
o Stir the reaction mixture at room temperature for 12-24 hours.[6]
o Monitor the reaction's progress using thin-layer chromatography (TLC).[6]

o Upon completion, perform an aqueous workup, washing the reaction mixture with water
and brine.[6]

o Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Naz2S0Oa).
o Remove the solvent under reduced pressure to obtain the crude product.

o If necessary, purify the product by recrystallization or column chromatography.[6]

Applications in Drug Development

The unique structural properties of the 2,2-dimethylsuccinyl moiety make it a valuable
component in pharmaceutical development.[6] It can act as a linker or spacer in antibody-drug
conjugates (ADCs) or be incorporated into a molecule to modify its physicochemical properties,
such as solubility and stability.[6][11]

Role in HIV Maturation Inhibitors

A prominent application of 2,2-Dimethylsuccinic anhydride is in the synthesis of Bevirimat
(also known as PA-457), an HIV maturation inhibitor, and its analogues.[6] In this context, the
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anhydride is used to introduce the 2,2-dimethylsuccinyl group onto a hydroxyl function of a core
scaffold, such as betulinic acid.[6] This modification is critical for the drug's antiviral activity.
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Caption: Role of the anhydride in the synthesis of Bevirimat analogues.

Use as a Chemical Linker
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Cyclic anhydrides like 2,2-dimethylsuccinic anhydride can serve as non-cleavable linkers in
the development of antibody-drug conjugates (ADCs).[9][10] The anhydride reacts with amine
or hydroxyl groups on a targeting molecule (like an antibody) to form a stable amide or ester
bond, tethering a payload or modifying the protein's surface.[10]

Safety and Handling

2,2-Dimethylsuccinic anhydride is classified as an irritant.[1] It can cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2]

Safety and Handling Data

Category Information Reference(s)
GHS Pictogram Exclamation mark (GHS07)

Signal Word Warning [21[7]

Hazard Statements H315, H319, H335 [7]

P261, P264, P280,
Precautionary Statements P302+P352, [7]
P305+P351+P338

Personal Protective Equipment  Eyeshields, gloves, dust mask

[7]
(PPE) type N95 (US)

Store in a cool, dry place.
Storage Conditions Keep container tightly closed. [3][5]

Moisture sensitive.

Acids, Bases, Strong oxidizing
Incompatible Materials agents. Avoid exposure to [5]

moist air or water.

B Carbon monoxide (CO),
Hazardous Decomposition o [5]
Carbon dioxide (COz2)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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